![molecular formula C21H16BrN3O3 B269736 2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide](/img/structure/B269736.png)
2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide
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Overview
Description
2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide involves the inhibition of the enzyme topoisomerase II, which is involved in DNA replication and repair. By inhibiting this enzyme, the compound prevents cancer cells from dividing and proliferating, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to their death. Additionally, it has been found to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Advantages and Limitations for Lab Experiments
2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide has several advantages for lab experiments. It is a potent inhibitor of topoisomerase II, making it a valuable tool for studying the role of this enzyme in cancer cells. Additionally, it has been found to be relatively non-toxic to normal cells, making it a safer alternative to other chemotherapeutic agents.
However, there are also limitations to the use of this compound in lab experiments. Its synthesis method is complex and time-consuming, making it difficult to produce in large quantities. Additionally, it has been found to be less effective against certain types of cancer cells, such as leukemia cells.
Future Directions
There are several future directions for the research of 2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide. One potential direction is to investigate its potential use in combination with other chemotherapeutic agents to enhance its effectiveness against cancer cells. Additionally, further studies are needed to determine its safety and efficacy in animal models and clinical trials. Finally, the development of more efficient synthesis methods for this compound could help to facilitate its use in future research.
Synthesis Methods
The synthesis of 2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide involves a multi-step process that includes the reaction of 4-bromo-N-(4-nitrophenyl)benzamide with 2,5-dihydroxybenzaldehyde to form a Schiff base, which is then reduced to the corresponding amine using sodium borohydride. The amine is then treated with isocyanate to form the final product.
Scientific Research Applications
2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been found to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.
properties
Molecular Formula |
C21H16BrN3O3 |
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Molecular Weight |
438.3 g/mol |
IUPAC Name |
2-bromo-N-[4-[[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]carbamoyl]phenyl]benzamide |
InChI |
InChI=1S/C21H16BrN3O3/c22-19-4-2-1-3-18(19)21(28)24-16-9-7-15(8-10-16)20(27)25-23-13-14-5-11-17(26)12-6-14/h1-13,23H,(H,24,28)(H,25,27) |
InChI Key |
QHSDXTXQYJTPHD-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NNC=C3C=CC(=O)C=C3)Br |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NNC=C3C=CC(=O)C=C3)Br |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NNC=C3C=CC(=O)C=C3)Br |
Origin of Product |
United States |
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